2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide

• Molecular Formula: C8H10F3N3OS
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-[2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl]acetamide
• InChI: InChI=1S/C8H10F3N3OS/c1-12-7-14-5(4-16-7)2-3-13-6(15)8(9,10)11/h4H,2-3H2,1H3,(H,12,14)(H,13,15)
• InChI Key: ZTUPAGCKIPBIFA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=CS1)CCNC(=O)C(F)(F)F

Description

Chemical Structure: The compound 2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide (CAS: 1321828-79-8) features a trifluoroacetamide group linked via an ethyl chain to a 1,3-thiazole ring substituted with a methylamino group at the 2-position. Its molecular formula is C₁₃H₁₁F₃N₂OS, with a molecular weight of 300.30 g/mol .

Preparation Methods

Amidation of Trifluoroacetic Acid Derivatives

One common route involves preparing the trifluoroacetamide segment by reacting trifluoroacetic acid derivatives (e.g., trifluoroacetyl chloride or trifluoroacetic anhydride) with amine-containing intermediates. For example, 2-amino-N-(2,2,2-trifluoroethyl)acetamide, a closely related intermediate, can be synthesized by amidation of glycine derivatives protected by N-phthalyl groups with trifluoroethylamine or its salts, followed by deprotection under mild conditions (hydrated fibril treatment).

Step	Reagents & Conditions	Outcome
Amidation	N-phthalylglycine + trifluoroethylamine, base	Formation of protected trifluoroacetamide intermediate
Deprotection	Hydrated fibril, room temperature to reflux	Removal of phthalyl group, yielding free amine trifluoroacetamide

This method avoids the use of flammable hydrogen gas and harsh conditions, making it industrially favorable.

Coupling with Thiazole Derivatives

The thiazole ring, specifically the 1,3-thiazol-4-yl moiety substituted with a methylaminoethyl group, is introduced by coupling reactions involving thiazole amines or their protected derivatives. The coupling typically employs carbamate protecting groups such as benzyl carbamate (CBZ) to protect amine functionalities during intermediate steps.

A representative synthetic scheme includes:

• Preparation of phenylmethyl N-[2-oxo-2-[(2,2,2-trifluoroethyl)amino]ethyl]carbamate (Formula 4) as an intermediate.
• Reaction of this intermediate with the thiazole ethylamine derivative in the presence of a coupling reagent and base to form an amide bond.
• Subsequent hydrogenolysis to remove the CBZ protecting group, yielding the target amide.

Hydrogenolysis and Salt Formation

After coupling, the benzyl carbamate protecting groups are removed via hydrogenolysis using catalysts such as palladium on carbon under hydrogen atmosphere. This step liberates the free amine groups necessary for biological activity or further derivatization.

The free amide product can then be converted into acid salts (e.g., hydrochloride, trifluoroacetate) by treatment with acids like HCl, CF3COOH, or methanesulfonic acid. Salt formation enhances compound stability and facilitates purification.

Comparative Table of Key Preparation Steps

Preparation Step	Reagents/Conditions	Notes	Reference
Amidation of protected glycine	N-phthalylglycine + trifluoroethylamine, base	Mild conditions, avoids hazardous reagents
Coupling with thiazole derivative	Phenylmethyl carbamate intermediate + thiazole amine, coupling reagent, base	Use of CBZ protecting group for amines
Deprotection (hydrogenolysis)	Pd/C catalyst, H2 gas	Removes CBZ protecting group
Salt formation	Treatment with acids (HCl, CF3COOH, etc.)	Improves stability and purification

Notes on Industrial and Practical Considerations

• The use of N-phthalyl protection and hydrated fibril deprotection provides a safer, scalable method avoiding explosive hydrogen gas in early steps.
• The coupling reactions require careful control of reaction conditions to minimize dimer impurities such as N-(2,2,2-trifluoroethyl)-2-{[(2,2,2-trifluoroethylcarbamoyl)methyl]amino}acetamide, which can reduce yield and complicate purification.
• Hydrogenolysis conditions must be optimized to ensure complete removal of protecting groups without degrading sensitive trifluoromethylated moieties.
• Salt forms of the final product improve handling and stability for pharmaceutical or agrochemical applications.

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the trifluoromethyl group, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, amine derivatives, and various substituted acetamides, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide is utilized in a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of advanced materials and specialty chemicals due to its unique properties.

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide involves its interaction with specific molecular targets. The trifluoromethyl groups enhance its lipophilicity, allowing it to easily penetrate biological membranes. Once inside the cell, it can interact with various enzymes and receptors, modulating their activity. The exact pathways and targets are still under investigation, but its unique structure suggests potential for diverse biological effects.

Comparison with Similar Compounds

Key Features :

• The trifluoroacetamide moiety enhances metabolic stability and electronegativity, common in pharmaceutical agents to improve bioavailability.

Comparison with Structurally Similar Compounds

Ethyl 2-[2-(methylamino)-1,3-thiazol-4-yl]acetate

Structure: Shares the methylamino-thiazole core but replaces the trifluoroacetamide with an ethyl ester group. Molecular Formula: C₈H₁₂N₂O₂S (MW: 200.26 g/mol). Key Differences:

• The ester group increases hydrophilicity compared to the trifluoroacetamide, likely altering solubility and metabolic pathways.
• Lacks the electron-withdrawing trifluoromethyl group, reducing stability under physiological conditions .

N-[2-(4-Chlorophenyl)ethyl]-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide

Structure : Contains a chlorophenyl-ethyl chain and a cyclopentylcarbamoyl substituent on the thiazole ring.
Molecular Formula : C₁₉H₂₃ClN₄O₂S (MW: 406.90 g/mol).
Key Differences :

• The carbamoyl group adds hydrogen-bonding sites, possibly improving target specificity compared to the simpler methylamino group in the target compound .

2,2,2-Trifluoro-N-[2-[(2-hydroxyethyl)amino]ethyl]-acetamide

Structure: Replaces the thiazole ring with a hydroxyethylamino group. Molecular Formula: C₆H₁₁F₃N₂O₂ (MW: 224.16 g/mol). Key Differences:

• Absence of aromaticity reduces π-π stacking interactions, limiting binding to hydrophobic targets .

2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide

Structure : Features a dichlorophenyl group attached to the acetamide core.
Molecular Formula : C₁₁H₈Cl₂N₂OS (MW: 303.17 g/mol).
Key Differences :

• Structural studies show a 61.8° twist between the dichlorophenyl and thiazole rings, influencing crystal packing and solubility .

Biological Activity

2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide (CAS Number: 2060028-80-8) is a compound of interest due to its unique chemical structure and potential biological activities. With a molecular formula of C₈H₁₀F₃N₃OS and a molecular weight of 253.25 g/mol, this compound has been studied for its pharmacological properties and mechanisms of action.

Chemical Structure

The chemical structure of 2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide is characterized by the presence of a trifluoromethyl group and a thiazole moiety. This structural configuration may contribute to its biological activity.

Biological Activity Overview

Research indicates that compounds with thiazole derivatives often exhibit significant biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The specific biological activities of 2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide are summarized below.

Antimicrobial Activity

Studies have shown that thiazole derivatives can possess antimicrobial properties. For instance, related compounds have demonstrated activity against various bacterial strains. The mechanism often involves interference with bacterial protein synthesis or disruption of cell wall integrity.

Anticancer Potential

Thiazole-containing compounds have been investigated for their anticancer effects. In vitro studies suggest that they may induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of cell cycle regulators.

Case Studies

• Antimicrobial Efficacy : A study evaluating the antimicrobial properties of thiazole derivatives found that certain modifications enhanced activity against Gram-positive and Gram-negative bacteria. The introduction of trifluoromethyl groups was noted to increase lipophilicity, facilitating better membrane penetration .
• Anticancer Activity : In vitro assays on cancer cell lines (e.g., MCF7 and T-47D) demonstrated that thiazole derivatives could inhibit cell proliferation significantly. The presence of the methylamino group was linked to increased cytotoxicity .

Data Tables

Property	Value
CAS Number	2060028-80-8
Molecular Formula	C₈H₁₀F₃N₃OS
Molecular Weight	253.25 g/mol
Biological Activities	Antimicrobial, Anticancer

Biological Activity Type	Observations
Antimicrobial	Effective against various bacterial strains
Anticancer	Induces apoptosis in cancer cell lines

The biological activity of 2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide may involve:

• Inhibition of Enzymatic Pathways : Similar compounds have shown to inhibit key enzymes involved in metabolic pathways of pathogens.
• Cell Membrane Disruption : The hydrophobic nature due to the trifluoromethyl group enhances interaction with lipid membranes.
• Induction of Apoptosis : Activation of apoptotic pathways through mitochondrial dysfunction has been observed in related studies.

Q & A

Q. What are the established synthetic routes for 2,2,2-Trifluoro-N-{2-[2-(methylamino)-1,3-thiazol-4-yl]ethyl}acetamide?

The synthesis typically involves multi-step reactions, starting with the formation of the thiazole core. Key steps include:

• Thiazole ring formation : Condensation of thiourea derivatives with α-halo ketones under reflux conditions in ethanol or acetonitrile .
• Amide coupling : Reaction of the thiazole-ethylamine intermediate with trifluoroacetic anhydride or activated esters (e.g., HATU/DMAP) in dichloromethane or DMF .
• Purification : Column chromatography or recrystallization to isolate the final product, monitored via TLC (Rf ~0.3–0.5 in ethyl acetate/hexane) .

Q. How is the compound structurally characterized in academic research?

Structural confirmation relies on spectroscopic and analytical methods:

• NMR spectroscopy : $^1$H and $^{13}$C NMR identify protons and carbons in the thiazole, ethyl linker, and trifluoroacetamide groups. $^{19}$F NMR confirms the trifluoromethyl moiety .
• Mass spectrometry (HRMS) : Molecular ion peaks ([M+H]$^+$) validate the molecular formula (e.g., C$_9$H$_{11}$F$_3$N$_3$OS) .
• IR spectroscopy : Peaks at ~1650–1700 cm$^{-1}$ confirm the carbonyl group in the acetamide .

Q. What in vitro assays are used to evaluate its biological activity?

Standard assays include:

• Enzyme inhibition : Fluorescence-based or colorimetric assays (e.g., kinase or protease inhibition) at concentrations of 1–100 µM .
• Receptor binding : Radioligand displacement assays (e.g., for GPCRs) using $^3$H-labeled ligands .
• Antimicrobial screening : MIC (Minimum Inhibitory Concentration) determination against bacterial/fungal strains .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthesis yield and purity?

Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates, while acetonitrile improves coupling efficiency .
• Catalysts : Copper(I) iodide or Pd catalysts for Suzuki-Miyaura cross-coupling of aryl/thiazole groups .
• Temperature control : Low temperatures (0–5°C) reduce side reactions during amide formation .
• Workflow : Use automated TLC monitoring and inline IR for real-time reaction tracking .

Q. What strategies resolve contradictions in reported biological activity data?

Discrepancies may arise from assay variability or impurities. Mitigation approaches:

• Orthogonal assays : Validate enzyme inhibition using both fluorescence and SPR (Surface Plasmon Resonance) .
• Purity verification : HPLC (≥95% purity threshold) and elemental analysis to exclude batch-specific artifacts .
• Positive controls : Compare with structurally validated analogs (e.g., 4-phenylthiazole derivatives) .

Q. How to design structure-activity relationship (SAR) studies for this compound?

SAR strategies involve:

• Substituent variation : Modify the methylamino group (e.g., ethylamino, cyclopropylamino) or trifluoroacetamide (e.g., acetyl, benzoyl) .
• Bioisosteric replacement : Replace the thiazole ring with oxazole or pyridine to assess electronic effects .
• Pharmacophore mapping : Use molecular docking (e.g., AutoDock Vina) to correlate substituent positions with target binding .

Q. What advanced techniques address discrepancies in spectroscopic data interpretation?

For ambiguous NMR signals or MS fragmentation patterns:

• 2D NMR (COSY, HSQC) : Resolve overlapping proton/carbon signals in the ethyl-thiazole region .
• X-ray crystallography : Confirm absolute configuration and hydrogen-bonding patterns .
• Isotopic labeling : $^{15}$N or $^{19}$F labeling to trace metabolic stability in biological studies .

Q. How to identify and mitigate common impurities during synthesis?

Common impurities include:

• Unreacted intermediates : Detectable via TLC (silica gel, UV visualization). Remove via iterative washing (e.g., NaHCO$_3$ for acidic byproducts) .
• Oxidation products : Use inert atmospheres (N$_2$) and antioxidants (e.g., BHT) during storage .
• Diastereomers : Chiral HPLC to separate enantiomers if asymmetric centers form during synthesis .